3-(2,2,2-trifluoroethoxy)-N-(4-(trifluoromethyl)phenyl)azetidine-1-carboxamide

• IUPAC Name: 3-(2,2,2-trifluoroethoxy)-N-[4-(trifluoromethyl)phenyl]azetidine-1-carboxamide
• InChI: InChI=1S/C13H12F6N2O2/c14-12(15,16)7-23-10-5-21(6-10)11(22)20-9-3-1-8(2-4-9)13(17,18)19/h1-4,10H,5-7H2,(H,20,22)
• InChI Key: FITWEGSUVABAGP-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)NC2=CC=C(C=C2)C(F)(F)F)OCC(F)(F)F
• Molecular Formula: C13H12F6N2O2
• Molecular Weight: 342.24 g/mol

Description

3-(2,2,2-trifluoroethoxy)-N-(4-(trifluoromethyl)phenyl)azetidine-1-carboxamide, also known as TFETPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the azetidine family and has a unique structure that makes it a promising candidate for drug discovery and development.

Scientific Research Applications

Structure-Activity Relationship Studies

• Research has explored the structure-activity relationships of compounds related to NF-kappaB and AP-1 gene expression inhibitors. These studies aimed at improving oral bioavailability by examining cell-based activity, fitting to Lipinski's rule of 5, and potential gastrointestinal permeability. Modifications at specific positions of the pyrimidine ring highlighted the critical nature of certain groups for maintaining activity, emphasizing the importance of the carboxamide group at the 5-position. This work contributes to understanding how slight structural changes can impact biological activity, relevant for the design of new therapeutic agents (Palanki et al., 2000).

Synthesis and Biological Evaluation

• The synthesis and antimicrobial, as well as antitubercular activities of trihydroxy benzamido azetidin-2-one derivatives, have been studied. These compounds, characterized by various spectroscopic methods, showed promising activity against bacterial and fungal strains, highlighting the potential of azetidine derivatives in developing new antimicrobial and antitubercular agents (Ilango & Arunkumar, 2011).

Anticancer Agent Design

• Functionalized amino acid derivatives have been synthesized and evaluated for their in vitro cytotoxicity against human cancer cell lines. Certain compounds demonstrated significant cytotoxicity, indicating the utility of these derivatives in designing new anticancer agents. This research underscores the potential of incorporating azetidine and carboxamide structures into drug design to target various cancers (Kumar et al., 2009).

Antimicrobial and Antitubercular Activities

• Azetidinone derivatives of 2-amino-5-nitrothiazole have been synthesized and characterized, displaying antibacterial, antifungal, and antitubercular activities. These findings contribute to the search for new therapeutic compounds with potential efficacy against resistant microbial strains, underscoring the importance of azetidine-based compounds in medicinal chemistry (Samadhiya, Sharma, & Srivastava, 2013).

Novel Insecticides

• Flubendiamide, a compound with a unique structure including a heptafluoroisopropyl group, has been identified as highly active against lepidopterous insect pests. It demonstrates a novel mode of action distinct from existing insecticides, offering a new approach to pest management and resistance management strategies (Tohnishi et al., 2005).